1-[3-(benzyloxy)benzoyl]-4-(2-chloro-4-nitrophenyl)piperazine

• IUPAC Name: [4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-(3-phenylmethoxyphenyl)methanone
• InChI: InChI=1S/C24H22ClN3O4/c25-22-16-20(28(30)31)9-10-23(22)26-11-13-27(14-12-26)24(29)19-7-4-8-21(15-19)32-17-18-5-2-1-3-6-18/h1-10,15-16H,11-14,17H2
• InChI Key: ONHVQFFXBWWNIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C(=O)C3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H22ClN3O4
• Molecular Weight: 451.9 g/mol

Description

1-[3-(benzyloxy)benzoyl]-4-(2-chloro-4-nitrophenyl)piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine family of chemicals. It was first synthesized in the 1970s and has since been used for various purposes, including as a recreational drug. However,

Mechanism of Action

1-[3-(benzyloxy)benzoyl]-4-(2-chloro-4-nitrophenyl)piperazine acts as a dopamine and serotonin agonist, meaning it stimulates the release of these neurotransmitters in the brain. This leads to increased feelings of pleasure and euphoria, which is why it has been used recreationally. However, it also has potential therapeutic benefits due to its ability to modulate the activity of these neurotransmitters.
Biochemical and Physiological Effects
This compound has been shown to have a variety of effects on the body, including increased heart rate, blood pressure, and body temperature. It can also cause nausea, vomiting, and hallucinations. However, these effects are typically associated with recreational use and are not relevant to scientific research applications.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(benzyloxy)benzoyl]-4-(2-chloro-4-nitrophenyl)piperazine in scientific research is its ability to selectively target dopamine and serotonin receptors. This allows researchers to study the specific effects of these neurotransmitters on the brain. However, one limitation is that this compound has a relatively short half-life, meaning its effects are not long-lasting.

Future Directions

There are several potential future directions for research on 1-[3-(benzyloxy)benzoyl]-4-(2-chloro-4-nitrophenyl)piperazine. One area of interest is its potential use as a therapeutic agent for depression and anxiety. Another area of interest is its potential use as an insecticide, as it has been shown to be effective against certain pest species. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on the brain and body.
Conclusion
In conclusion, this compound is a synthetic compound with potential applications in scientific research. While it has been used recreationally, its ability to selectively target dopamine and serotonin receptors makes it a valuable tool for studying the central nervous system. Further research is needed to fully understand its potential therapeutic benefits and to explore new applications for this compound.

Scientific Research Applications

1-[3-(benzyloxy)benzoyl]-4-(2-chloro-4-nitrophenyl)piperazine has been studied for its potential use as a therapeutic agent for various conditions, including depression, anxiety, and Parkinson's disease. It has also been studied for its potential use as an insecticide and as a tool for studying the central nervous system.